Cas no 878693-40-4 (4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 878693-40-4
• MF: C₂₆H₃₁N₃O₂
• MW: 417.543246507645
• CID: 6571980
• PubChem ID: 6491136
• Update Time: 2025-11-07

4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• 4-[1-[4-(3,4-dimethylphenoxy)butyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• AKOS000714737
• 878693-40-4
• 1-allyl-4-(1-(4-(3,4-dimethylphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• Z274571788
• SCHEMBL20379906
• AKOS016316705
• F3243-0956
• 4-{1-[4-(3,4-dimethylphenoxy)butyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

• Inchi： 1S/C26H31N3O2/c1-4-13-28-18-21(17-25(28)30)26-27-23-9-5-6-10-24(23)29(26)14-7-8-15-31-22-12-11-19(2)20(3)16-22/h4-6,9-12,16,21H,1,7-8,13-15,17-18H2,2-3H3
• InChI Key： XNLUDRULBSSUBG-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCCCOC2C=CC(C)=C(C)C=2)CN1CC=C

Computed Properties

• Exact Mass: 417.24162724g/mol
• Monoisotopic Mass: 417.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

Comprehensive Overview of 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one (CAS No. 878693-40-4)

In the realm of organic chemistry and pharmaceutical research, 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one (CAS No. 878693-40-4) stands out as a compound of significant interest. This molecule, with its intricate structure and potential applications, has garnered attention from researchers and industry professionals alike. Its benzodiazol and pyrrolidin-2-one moieties are particularly noteworthy, as they are often associated with bioactive properties, making it a subject of ongoing studies in drug discovery and development.

The compound's 3,4-dimethylphenoxy group adds a layer of complexity, contributing to its unique physicochemical properties. Researchers are particularly intrigued by its potential interactions with biological targets, given the prevalence of similar structures in kinase inhibitors and GPCR modulators. With the growing demand for novel therapeutic agents, especially in areas like oncology and neurodegenerative diseases, this compound's structural features position it as a promising candidate for further exploration.

From a synthetic chemistry perspective, the prop-2-en-1-yl substituent in 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is highly valued in medicinal chemistry, where slight modifications can lead to significant changes in bioavailability, selectivity, and potency. The compound's CAS No. 878693-40-4 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

In the context of current trends, the rise of AI-driven drug discovery and computational chemistry has brought renewed focus to compounds like this. Researchers are leveraging machine learning algorithms to predict its interactions with proteins and other biomolecules, accelerating the identification of potential therapeutic applications. Additionally, the compound's relevance to precision medicine and personalized therapies aligns with the broader shift toward targeted treatments in healthcare.

Environmental and green chemistry considerations are also shaping the discourse around this compound. As the pharmaceutical industry seeks sustainable synthesis routes, the 3,4-dimethylphenoxy and benzodiazol components of 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one are being evaluated for their compatibility with eco-friendly processes. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

For those searching for CAS 878693-40-4 suppliers or 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one synthesis methods, it's important to note that the compound is primarily of interest to research institutions and specialized chemical manufacturers. Its applications in high-throughput screening and structure-activity relationship (SAR) studies further underscore its value in early-stage drug development.

In summary, 4-{1-4-(3,4-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one (CAS No. 878693-40-4) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity, potential therapeutic relevance, and alignment with modern research trends make it a compound worth watching in the coming years. As the scientific community continues to unravel its properties, it may well emerge as a key player in the next generation of bioactive molecules.